3-(aminomethyl)thian-3-ol hydrochloride
Overview
Description
3-(aminomethyl)thian-3-ol hydrochloride is a chemical compound with the molecular formula C6H14ClNOS and a molecular weight of 183.7 g/mol.
Preparation Methods
The synthesis of 3-(aminomethyl)thian-3-ol hydrochloride typically involves the reaction of thian-3-ol with formaldehyde and ammonium chloride under controlled conditions. The reaction is carried out in an aqueous medium, and the product is isolated by crystallization. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.
Chemical Reactions Analysis
3-(aminomethyl)thian-3-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride, resulting in the formation of thian-3-ol derivatives.
Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group, leading to the formation of various substituted derivatives.
Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-(aminomethyl)thian-3-ol hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: This compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 3-(aminomethyl)thian-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their function. The thian-3-ol moiety may interact with enzymes and receptors, modulating their activity. These interactions can lead to various biological effects, depending on the specific targets involved.
Comparison with Similar Compounds
3-(aminomethyl)thian-3-ol hydrochloride can be compared with other similar compounds, such as:
Thian-3-ol: Lacks the aminomethyl group, resulting in different chemical and biological properties.
3-(aminomethyl)thian-3-ol: Without the hydrochloride, it may have different solubility and stability characteristics.
Other aminomethyl derivatives: Compounds with different substituents on the thian-3-ol ring may exhibit varying reactivity and biological activities.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
2639404-94-5 |
|---|---|
Molecular Formula |
C6H14ClNOS |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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